Cas no 175841-32-4 (1-Naphthalenol, 2,5-dimethyl-)
1-Naphthalenol, 2,5-dimethyl- structure
Product Name:1-Naphthalenol, 2,5-dimethyl-
CAS No:175841-32-4
MF:C12H12O
MW:172.223083496094
CID:1362357
PubChem ID:11229059
Update Time:2025-04-20
1-Naphthalenol, 2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenol, 2,5-dimethyl-
- 2,5-dimethylnaphthalen-1-ol
- DTXSID40459376
- 1,6-dimethyl-5-hydroxynaphthalene
- 175841-32-4
- SCHEMBL3959620
-
- Inchi: 1S/C12H12O/c1-8-4-3-5-11-10(8)7-6-9(2)12(11)13/h3-7,13H,1-2H3
- InChI Key: WHWZJCKKJVJWBH-UHFFFAOYSA-N
- SMILES: OC1=C(C)C=CC2=C(C)C=CC=C21
Computed Properties
- Exact Mass: 172.08886
- Monoisotopic Mass: 172.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1-Naphthalenol, 2,5-dimethyl- Related Literature
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
175841-32-4 (1-Naphthalenol, 2,5-dimethyl-) Related Products
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- 10240-08-1(4-Methylnaphthalen-1-ol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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